![molecular formula C13H15N3O6 B2442501 Ethyl 2-[2-methyl-4-(4-nitrophenyl)-3-oxo-1,2,4-oxadiazolan-5-yl]acetate CAS No. 477870-12-5](/img/structure/B2442501.png)
Ethyl 2-[2-methyl-4-(4-nitrophenyl)-3-oxo-1,2,4-oxadiazolan-5-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-[2-methyl-4-(4-nitrophenyl)-3-oxo-1,2,4-oxadiazolan-5-yl]acetate (ENO) is a novel synthetic compound that has recently been studied for its potential applications in a variety of scientific research fields. ENO is a heterocyclic compound composed of an ethyl acetate moiety and a 1,2,4-oxadiazole ring. It has a molecular weight of 357.42 g/mol and a melting point of 63-65 °C. ENO has been found to be a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), cyclooxygenase-1 (COX-1), and 5-lipoxygenase (5-LOX).
Scientific Research Applications
Ethyl 2-[2-methyl-4-(4-nitrophenyl)-3-oxo-1,2,4-oxadiazolan-5-yl]acetate is a compound with potential implications in various scientific research areas. Although the direct studies on this specific compound might be limited, the research on oxadiazole derivatives, including 1,2,4-oxadiazole and 1,3,4-oxadiazole rings, provides valuable insights into the broader applications of such compounds in scientific research.
Applications in Medicinal Chemistry and Pharmacology
Research into 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives has demonstrated these compounds' significant potential in medicinal chemistry due to their diverse pharmacological activities. These activities include antibacterial, anti-inflammatory, antitubercular, antifungal, anti-diabetic, and anticancer properties. The peculiar structural feature of the 1,3,4-oxadiazole ring, with pyridine-type nitrogen atoms, facilitates effective binding with various enzymes and receptors in biological systems, eliciting a wide range of bioactivities (Verma et al., 2019; Nayak & Poojary, 2019). This underscores the potential utility of this compound in the development of new therapeutic agents.
Synthetic Strategies and Environmental Impact
The synthesis of oxadiazole derivatives is of considerable interest due to the compounds' biological significance. Innovative synthetic strategies have been developed for preparing oxadiazole derivatives effectively, which are crucial for the exploration of their therapeutic potential. Furthermore, understanding the environmental fate and aquatic effects of related oxo-process chemicals highlights the importance of considering the ecological impact of these compounds. Research indicates that such compounds are generally characterized by rapid biodegradation in soil and water, minimizing environmental risks (C. Staples, 2001; Saxena et al., 2022).
properties
IUPAC Name |
ethyl 2-[2-methyl-4-(4-nitrophenyl)-3-oxo-1,2,4-oxadiazolidin-5-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O6/c1-3-21-12(17)8-11-15(13(18)14(2)22-11)9-4-6-10(7-5-9)16(19)20/h4-7,11H,3,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPTMVJJGWMHTLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1N(C(=O)N(O1)C)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.